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Compound of Interest

Compound Name: 4-Octyne

Cat. No.: B155765 Get Quote

Essential Safety and Handling Guide for 4-Octyne
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 4-Octyne (CAS 1942-45-6), a flammable and hazardous alkyne. The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory operations.

Hazard Identification and Physical Properties
4-Octyne is a flammable liquid and vapor that poses several health risks. It can cause serious

eye and skin irritation, may lead to respiratory irritation, and can be fatal if swallowed and

enters the airways due to aspiration toxicity[1][2][3][4]. Understanding its physical properties is

crucial for safe handling.

Table 1: Physical and Chemical Properties of 4-Octyne
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Property Value References

Molecular Formula C₈H₁₄ [2][5][6]

Molecular Weight 110.20 g/mol [2][5]

Appearance Colorless liquid [5][6]

Boiling Point 131-132 °C [5][7]

Melting Point -103 °C [7]

Flash Point 29 °C (84.2 °F) [closed cup] [7][8]

Density 0.751 g/mL at 25 °C [5][7]

Vapor Pressure 35 mmHg at 37.7 °C [7]

Water Solubility Sparingly soluble [3][6][8]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure personal safety when handling 4-
Octyne. All PPE should be selected based on its chemical resistance to this specific

compound.

Table 2: Required Personal Protective Equipment for Handling 4-Octyne
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PPE Category Item Specification Rationale

Eye and Face

Protection

Chemical Splash

Goggles & Face

Shield

Must be ANSI Z87.1

compliant. A face

shield should be worn

over goggles.[9]

Protects against

chemical splashes

and potential

explosions.[9]

Hand Protection
Chemical-Resistant

Gloves

Nitrile or neoprene

gloves are

recommended.[9]

Always check the

manufacturer's

chemical resistance

guide.

Prevents skin contact,

irritation, and

absorption.[1][9]

Body Protection
Flame-Resistant

Laboratory Coat

Nomex® or equivalent

flame-retardant,

antistatic protective

clothing.[9][10]

Protects against fire

hazards and chemical

splashes.[9][10]

Respiratory Protection
Air-Purifying

Respirator

Required when

working outside a

fume hood or in poorly

ventilated areas. Use

a respirator with Type

ABEK (EN14387)

organic vapor

cartridges.[7][9]

Protects against

inhalation of harmful

vapors which may

cause respiratory

irritation.[2][3][4]

Detailed Handling and Storage Protocol
Adherence to proper handling and storage procedures is critical to prevent accidents and

exposure.

Experimental Workflow: Safe Handling of 4-Octyne

Preparation:

Ensure a certified chemical fume hood is fully operational before starting any work.
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Verify that an appropriate fire extinguisher (e.g., dry powder, foam, or carbon dioxide) and

a safety shower/eyewash station are readily accessible.

Gather all necessary equipment, and ground and bond all containers and receiving

equipment to prevent static discharge[3][9].

Don all required PPE as specified in Table 2.

Dispensing and Use:

Conduct all manipulations of 4-Octyne inside the chemical fume hood.

Use only spark-proof and explosion-proof tools and equipment[1][11].

Keep the container tightly closed when not in active use[1][11].

Avoid breathing vapors or mists[1][3][4].

Prevent contact with skin and eyes[1].

Storage:

Store 4-Octyne in a designated flammables storage cabinet[1].

The storage area should be cool, dry, and well-ventilated[1][10][11].

Keep containers away from heat, sparks, open flames, and other ignition sources[1][3][4]

[10][11].

Incompatible materials, such as oxidizing agents, should be stored separately[1].

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling[1][3].

Decontaminate the work area and any equipment used.

Properly remove and dispose of contaminated PPE.
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Emergency and First Aid Procedures
Immediate action is required in case of exposure or a spill.

Table 3: First Aid Measures for 4-Octyne Exposure

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Seek immediate medical attention.[1]

Skin Contact

Take off all contaminated clothing and shoes at

once. Rinse the affected skin area with plenty of

water. Get medical attention if irritation

develops.[1]

Inhalation

Move the individual to fresh air. If the person is

not breathing, provide artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Call a

physician or poison control center immediately.

[1]

Spill Response:

Small Spills: In a fume hood, absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the material into a sealed, properly labeled container for hazardous waste disposal.

Large Spills: Evacuate the laboratory immediately and alert others. Close the doors to the

affected area and contact your institution's emergency response team.

Disposal Plan
Chemical waste must be managed according to institutional and regulatory guidelines.

Step-by-Step Disposal Protocol:
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Waste Collection:

Collect all waste containing 4-Octyne, including contaminated consumables, in a

designated and compatible hazardous waste container for flammable liquids[9]. The

container should be clearly labeled.

Do not mix 4-Octyne waste with other waste streams, especially incompatible materials

like oxidizers[9].

Container Management:

Keep the waste container securely sealed when not in use[12].

Do not fill liquid waste containers beyond 75-90% capacity to allow for vapor

expansion[13][14].

Store the waste container in a designated secondary containment area within a

flammables cabinet, away from ignition sources.

Final Disposal:

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

department.

All chemical waste must be disposed of through a licensed hazardous waste disposal

company in accordance with local, regional, and national regulations[10][15]. Do not pour

down the drain[12].

Process Visualization
The following diagram illustrates the standard workflow for safely handling and disposing of 4-
Octyne.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Cleanup

4. Waste Management

Verify Fume Hood & Safety Equipment

Don Required PPE

Ground & Bond Equipment

Dispense 4-Octyne

Proceed to handling

Perform Experiment

Close Container

Collect Waste in Labeled Container

Generate waste

Decontaminate Work Area

Experiment complete

Wash Hands & Exposed Skin

Store Waste in Flammables Cabinet

End of session

Arrange EHS Pickup

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 4-Octyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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